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Disclaimer: Direct experimental studies on the biocompatibility of chromium-gold (Cr-Au) alloys
are not extensively available in the public domain. This technical guide provides a foundational
assessment based on the well-documented biocompatibility of the individual constituent
metals, chromium (Cr) and gold (Au), and their respective alloys with other elements. The
information herein is intended for researchers, scientists, and drug development professionals
to inform initial hypotheses and guide future experimental design.

Introduction

Chromium-gold alloys represent a potential class of biomaterials that could leverage the
inherent properties of both metals. Gold is renowned for its excellent biocompatibility and
corrosion resistance, making it a staple in dental and electronic implant applications.[1]
Chromium is a critical element in cobalt-chromium (Co-Cr) and stainless steel alloys,
contributing to mechanical strength and the formation of a passivating oxide layer that imparts
corrosion resistance.[2][3] The combination of these metals could theoretically yield a
biomaterial with tailored mechanical, electrochemical, and biological properties. This guide
synthesizes the existing knowledge on the biocompatibility of chromium and gold to provide a
preliminary evaluation of Cr-Au alloys.
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Biocompatibility of Constituent Metals

The biocompatibility of an alloy is largely determined by the biological response to its
constituent elements and their corrosion products. Therefore, understanding the
biocompatibility of chromium and gold individually is paramount.

Gold (Au)

Gold is considered one of the most biocompatible metals due to its inertness and high
resistance to corrosion in physiological environments.[1] However, the biological response can
be influenced by the form of gold (e.g., bulk, nanoparticles) and the presence of alloying
elements.

» Cytotoxicity: Gold ions and nanopatrticles can exhibit size- and concentration-dependent
cytotoxicity. Studies on gold nanoparticles (AuNPs) have shown varied effects on cell
viability, with some reporting high viability (>85%) even at significant concentrations, while
others indicate a decrease in cell viability with smaller nanoparticles and higher
concentrations.[1][4] For instance, one study on uncoated AuNPs in healthy human
keratinocytes showed cell viability of around 78%, independent of the concentration tested
(100, 300, and 600 uM).[4] Another study on A549 cells demonstrated that as AUNP
concentrations increased above 10 pug/mL, cell viability decreased for all tested sizes (5, 10,
and 80 nm).[1]

e lon Release: In dental alloys, the release of gold ions is generally low.[5] However, other
elements within the alloy can leach out and potentially cause adverse reactions.[6]

Chromium (Cr)

The biocompatibility of chromium is highly dependent on its oxidation state. Trivalent chromium
(Cr(lIN)) is an essential trace element, while hexavalent chromium (Cr(V1)) is a known
carcinogen and cytotoxic agent.[7][8] In metallic alloys, chromium exists in its metallic state
(Cr(0)) and forms a stable, passive chromium oxide (Cr203) layer on the surface, which is
predominantly composed of Cr(lll).

o Cytotoxicity: Studies have shown that Cr(VI) compounds are significantly more cytotoxic than
Cr(ll) compounds.[7] For pure chromium metal, cytotoxicity studies on L929 murine
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fibrosarcoma cells showed a dose- and time-dependent decrease in cell viability.[9][10] In
one study, the mean cell viability for pure chromium was 60.6%.[10]

e lon Release: The release of chromium ions from Co-Cr alloys is a critical factor in their
biocompatibility. The amount of ion release can be influenced by the alloy composition and
the surrounding environment.[11][12]

Quantitative Data on Biocompatibility

The following tables summarize quantitative data extracted from studies on the individual
elements and their alloys. This data provides a baseline for predicting the potential
biocompatibility of Cr-Au alloys.

Table 1: In Vitro Cytotoxicity Data for Gold
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Form of . Concentrati Exposure Cell L
Cell Line ) L Citation
Gold on Time Viability (%)
HaCat
Uncoated (Human 100, 300, 600
_ 24 h ~78% [4]
AuNPs Keratinocytes uM
)
A549 (Human
Alveolar
5 nm AuNPs ) 40 pg/mL 24 h 24.08% [1]
Adenocarcino
ma)
A549 (Human
Alveolar
10 nm AuNPs ) 40 pg/mL 24 h 12.91% [1]
Adenocarcino
ma)
A549 (Human
Alveolar
80 nm AuNPs ] 40 pg/mL 24 h 9.24% [1]
Adenocarcino
ma)
LO2 (Normal Concentratio
5 nm AuNPs Human 12.5 pg/mL 72 h n-dependent [13]
Hepatocytes) decrease
LO2 (Normal No
upto12.5 ]
20 nm AuNPs  Human . 72 h appreciable [13]
m
Hepatocytes) Ho cytotoxicity
LO2 (Normal No
up to 12.5 ]
50 nm AuNPs  Human L 72h appreciable [13]
m
Hepatocytes) HO cytotoxicity
MCF-7
(Human » 43% (57%
AuUNPs 200 pg/mL Not Specified [14]
Breast inhibition)
Cancer)
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Table 2: In Vitro Cytotoxicity Data for Chromium

Form of . Concentrati Exposure Cell o
. Cell Line . o Citation
Chromium on Time Viability (%)
L929 (Murine N N
Pure Cr Metal ] Not Specified  Not Specified 60.6% [10]
Fibroblasts)
_ Dose- and
L929 (Murine ) )
] Dose- Time- time-
Cr203 NPs Fibrosarcoma 9]
) dependent dependent dependent
decrease
Human Inhibitory
cr(l)
Dermal 100 uM 72 h effect on cell [15]
complexes ] o
Fibroblasts viability
V79 Hamster _
» - No cytotoxic
CrCI3 (Cr(lll))  Lung Not Specified  Not Specified [8]
) damage
Fibroblasts
V79 Hamster Dose-
Chromates N N
Lung Not Specified  Not Specified  dependent [8]
(Cr(VD)) . .
Fibroblasts cytotoxicity

Table 3: lon Release from Gold-Containing Dental Alloys
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Conditioning Release Rate .
Alloy Type Released lons . Citation
Time (ng/lcm?/day)
) Very resistant to
High-noble alloy Au, Pd, etc. 15 days . [16]
corrosion
Very resistant to
Noble alloy Au, Pd, Ag, etc. 15 days _ [16]
corrosion
Aurolite 2B (Au- Low metal ion
Au, Pd, Zn, In 7 days [6]
based) release
) Very low total
d.sign 30 (Au- Au, Pt, Pd, Ga,
7 days elemental [6]
based) In, Sn
release
Table 4: Corrosion Data for Chromium-Containing Materials
] ] Corrosion Rate o
Material Test Solution Citation
(mmlyear)
s-CO2-saturated
P91 Steel (~9% Cr) ) ~0.17 [17]
Saline Water
316L Stainless Steel s-CO2-saturated
_ <0.02 [17]
(>17% Cr) Saline Water
) ) Not specified, high
CoCrMo Alloy Simulated Body Fluid ) ) [18]
corrosion resistance
CP-Ti Simulated Body Fluid 2.76E-06 [19]
316LVM Stainless ) )
Simulated Body Fluid 2.14E-05 [19]

Steel

Experimental Protocols

The following are detailed methodologies for key experiments commonly cited in the

biocompatibility assessment of metallic biomaterials.
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In Vitro Cytotoxicity Assays

4.1.1. MTT Assay (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
This colorimetric assay assesses cell metabolic activity.

e Principle: Viable cells with active mitochondria cleave the tetrazolium ring of MTT, converting
it to an insoluble purple formazan. The amount of formazan produced is proportional to the
number of viable cells.

e Protocol:

o Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 1074 cells/mL and allow them
to adhere overnight.[4]

o Exposure: Replace the medium with fresh medium containing various concentrations of
the test material (e.g., alloy extracts, ion solutions, or nanoparticles). Incubate for a
specified period (e.g., 24, 48, or 72 hours).[1][4]

o MTT Addition: After incubation, add MTT solution (e.g., 0.5 mg/mL) to each well and
incubate for 2-4 hours to allow formazan crystal formation.[4]

o Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as
dimethyl sulfoxide (DMSO).[4]

o Absorbance Measurement: Measure the absorbance of the solution at a specific
wavelength (e.g., 570 nm) using a microplate reader.

o Calculation: Calculate cell viability as a percentage relative to the untreated control cells.
4.1.2. LDH Assay (Lactate Dehydrogenase)

This colorimetric assay quantifies cell membrane damage by measuring the release of the
cytoplasmic enzyme lactate dehydrogenase (LDH) into the culture medium.[20][21][22][23]

e Principle: LDH released from damaged cells catalyzes the conversion of lactate to pyruvate,
which then leads to the reduction of a tetrazolium salt into a colored formazan product. The
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amount of formazan is proportional to the amount of LDH released and, therefore, the
number of damaged cells.[23]

e Protocol:

o

Cell Seeding and Exposure: Prepare cell cultures and expose them to the test material as
described for the MTT assay.[20]

o Supernatant Collection: After the exposure period, collect the cell culture supernatant.

o LDH Reaction: Add the supernatant to a reaction mixture containing the necessary
substrates for the LDH-catalyzed reaction.

o Incubation: Incubate the mixture for a specified time (e.g., 30 minutes) at room
temperature, protected from light.[21]

o Stop Reaction: Add a stop solution to terminate the enzymatic reaction.[21]

o Absorbance Measurement: Measure the absorbance of the colored formazan product at a
specific wavelength (e.g., 490 nm).[21]

o Calculation: Calculate the percentage of cytotoxicity by comparing the LDH release from
treated cells to that of a positive control (maximum LDH release) and a negative control
(spontaneous LDH release).

Corrosion Testing

4.2.1. Potentiodynamic Polarization

This electrochemical technique is used to evaluate the corrosion susceptibility of a metallic
material in a simulated physiological solution.[2][3][24][25][26]

e Principle: The potential of the working electrode (the alloy sample) is varied with respect to a
reference electrode, and the resulting current is measured. The resulting polarization curve
provides information about the corrosion potential (Ecorr), corrosion current (icorr), and
pitting potential (Epit).

e Protocol:
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o Sample Preparation: Prepare the alloy samples with a defined surface area and finish.
Mount the sample in an electrode holder.

o Electrochemical Cell Setup: Place the sample (working electrode), a reference electrode
(e.g., Ag/AgCl), and a counter electrode (e.g., platinum mesh) in an electrochemical cell
containing a simulated physiological solution (e.g., phosphate-buffered saline, artificial
saliva) maintained at 37°C.[2][24]

o Open Circuit Potential (OCP) Measurement: Allow the system to stabilize by measuring
the OCP until a steady state is reached.[2]

o Potentiodynamic Scan: Apply a potential scan, typically starting from a potential cathodic
to the OCP and scanning in the anodic direction at a slow, constant rate (e.g., 0.167
mV/s).[24]

o Data Analysis: Plot the logarithm of the current density versus the applied potential to
obtain the potentiodynamic polarization curve. From this curve, determine Ecorr, icorr (by
Tafel extrapolation), and Epit.

Visualizations

The following diagrams illustrate the workflows for the described experimental protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-chromium-gold-alloys-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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